2-(Piperidin-4-yloxy)pyridine dihydrochloride
Overview
Description
“2-(Piperidin-4-yloxy)pyridine dihydrochloride” is a chemical compound with the empirical formula C9H15Cl2N3O and a molecular weight of 252.14 . It is a solid substance and is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(Piperidin-4-yloxy)pyridine dihydrochloride” can be represented by the SMILES string [H]Cl. [H]Cl.C1 (CCNCC1)OC2=NC=CC=N2 . This indicates that the compound contains a piperidine ring attached to a pyridine ring via an oxygen atom .
Physical And Chemical Properties Analysis
“2-(Piperidin-4-yloxy)pyridine dihydrochloride” is a solid substance . It has a molecular weight of 251.15 and an empirical formula of C10H14N2O·2HCl .
Scientific Research Applications
Synthesis of Piperidine Derivatives
This compound is used in the synthesis of various piperidine derivatives, which are important in medicinal chemistry. These derivatives can serve as inhibitors for specific kinases like anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), which are relevant in cancer research .
One-Pot Functionalization of Unsaturated Intermediates
The compound facilitates one-pot functionalization processes in chemical synthesis, which is a method that allows for the modification of unsaturated intermediates in a single reaction step . This is significant in streamlining synthesis processes in pharmaceutical research.
Material Science Research
Given its structural properties, 2-(Piperidin-4-yloxy)pyridine dihydrochloride may be used in material science research, particularly in the study of organic compounds with potential applications in electronics or nanotechnology .
Chromatography and Analytical Research
The compound could be used as a standard or reagent in chromatography and other analytical methods to identify or quantify chemical substances .
Chemical Synthesis Research
It may also be involved in broader chemical synthesis research, contributing to the development of new synthetic routes or the improvement of existing ones .
Life Science Research
In life sciences, this compound could be part of studies investigating biological systems or processes, possibly as a reagent or a probe .
Safety and Hazards
Future Directions
The future directions for “2-(Piperidin-4-yloxy)pyridine dihydrochloride” and similar compounds largely depend on the results of ongoing research. Piperidine derivatives are present in more than twenty classes of pharmaceuticals and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
2-piperidin-4-yloxypyridine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.2ClH/c1-2-6-12-10(3-1)13-9-4-7-11-8-5-9;;/h1-3,6,9,11H,4-5,7-8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHUOAVVGHQRNSJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=CC=CC=N2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Piperidin-4-yloxy)pyridine dihydrochloride | |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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